Cas no 1909318-91-7 (3-(1H-1,2,3,4-tetrazol-1-yl)phenylmethanamine hydrochloride)

• Product Name: 3-(1H-1,2,3,4-tetrazol-1-yl)phenylmethanamine hydrochloride
• CAS No: 1909318-91-7
• MF: C₈H₁₀ClN₅
• MW: 211.651499271393
• MDL: MFCD29907213
• CID: 5247003
• PubChem ID: 122163724
• Update Time: 2025-05-23

3-(1H-1,2,3,4-tetrazol-1-yl)phenylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]methanamine hydrochloride
• 3-(1H-1,2,3,4-tetrazol-1-yl)phenylmethanamine hydrochloride

• MDL： MFCD29907213
• Inchi： 1S/C8H9N5.ClH/c9-5-7-2-1-3-8(4-7)13-6-10-11-12-13;/h1-4,6H,5,9H2;1H
• InChI Key： NZZOGAIXGLVVLX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N2N=NN=C2)=C1)N.Cl

Additional information on 3-(1H-1,2,3,4-tetrazol-1-yl)phenylmethanamine hydrochloride

3-(1H-1,2,3,4-Tetrazol-1-yl)phenylmethanamine Hydrochloride: A Comprehensive Overview

The compound 3-(1H-1,2,3,4-tetrazol-1-yl)phenylmethanamine hydrochloride (CAS No: 1909318-91-7) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrazole derivatives, which have garnered considerable attention in recent years due to their unique chemical properties and versatile applications in fields such as pharmacology, material science, and catalysis.

The tetrazole moiety in this compound plays a pivotal role in its reactivity and functionality. Tetrazoles are known for their ability to act as effective ligands in coordination chemistry and as stabilizing agents in organic synthesis. The phenyl group attached to the tetrazole ring further enhances the compound's stability and reactivity, making it a valuable precursor for the synthesis of more complex molecules.

Recent studies have highlighted the potential of 3-(1H-1,2,3,4-tetrazol-1-yl)phenylmethanamine hydrochloride in drug discovery. Its ability to act as a bioisostere for certain functional groups has made it an attractive candidate for the development of novel therapeutic agents. For instance, researchers have explored its role in mimicking the activity of existing drugs while offering improved pharmacokinetic profiles.

In addition to its pharmacological applications, this compound has shown promise in catalytic processes. The tetrazole group's ability to stabilize transition metal catalysts has led to its use in asymmetric catalysis and other advanced chemical transformations. This has opened up new avenues for its application in the synthesis of enantiomerically enriched compounds.

The synthesis of 3-(1H-1,2,3,4-tetrazol-1-yl)phenylmethanamine hydrochloride involves a multi-step process that typically begins with the preparation of the tetrazole ring followed by its coupling with the phenyl group. Recent advancements in synthetic methodology have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for large-scale applications.

From an environmental standpoint, this compound has demonstrated low toxicity profiles in preliminary studies, which aligns with current trends toward green chemistry and sustainable practices. Its stability under various reaction conditions also makes it suitable for use in harsh chemical environments.

In conclusion, 3-(1H-1,2,3,4-tetrazol-1-yl)phenylmethanamine hydrochloride is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it a valuable addition to the arsenal of modern chemists and pharmacologists.